Cas no 2228527-11-3 (3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one
• CAS No: 2228527-11-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6264737
• PubChem ID: 165694621
• Update Time: 2025-05-22

3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one
• 2228527-11-3
• EN300-1757912

• Inchi： 1S/C10H12N2O4/c1-16-10-6-7(9(13)4-5-11)2-3-8(10)12(14)15/h2-3,6H,4-5,11H2,1H3
• InChI Key： RPFQQGGPZJOTBJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CCN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.1Ų

Additional information on 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one

3-Amino-1-(3-methoxy-4-nitrophenyl)propan-1-one (CAS 2228527-11-3): A Comprehensive Overview of Properties and Applications

3-Amino-1-(3-methoxy-4-nitrophenyl)propan-1-one (CAS 2228527-11-3) is an important organic compound with a unique molecular structure that combines an aromatic nitro group with an amino-functionalized propanone moiety. This nitrophenyl propanone derivative has garnered significant attention in pharmaceutical research and specialty chemical synthesis due to its versatile reactivity profile.

The compound features a methoxy group at the 3-position and a nitro group at the 4-position of the phenyl ring, which significantly influences its electronic properties and chemical behavior. The 3-amino propanone side chain provides an additional reactive site, making this molecule particularly valuable for constructing more complex molecular architectures. Current research trends show growing interest in such multifunctional aromatic ketones for drug discovery applications.

From a physicochemical perspective, 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one typically appears as a crystalline solid with moderate solubility in polar organic solvents. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups creates interesting electronic effects that researchers are exploring for various applications. Recent studies have focused on its potential as a building block for heterocyclic compounds, particularly in the development of novel pharmaceutical intermediates.

The synthetic applications of CAS 2228527-11-3 are particularly noteworthy in medicinal chemistry. Its amino ketone functionality makes it valuable for constructing various nitrogen-containing heterocycles, which are prevalent in many therapeutic agents. The compound's reactivity allows for selective modifications at multiple sites, enabling the creation of diverse molecular libraries for biological screening. This aligns with current pharmaceutical industry needs for versatile synthetic intermediates in drug discovery programs.

In material science, researchers are investigating 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one as a potential precursor for specialty polymers and advanced materials. The nitro group offers possibilities for further functionalization, while the amino group can participate in polymerization reactions. These properties make it interesting for developing functional materials with tailored electronic or optical characteristics, a rapidly growing field in materials chemistry.

The stability and handling characteristics of 3-methoxy-4-nitrophenyl propanone derivatives have been subjects of recent optimization studies. Modern synthetic approaches focus on developing more efficient and sustainable routes to such compounds, reflecting the chemical industry's shift toward green chemistry principles. Researchers are particularly interested in catalytic methods that can improve the synthesis of this valuable intermediate while reducing environmental impact.

Analytical characterization of 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its applications in precision synthesis. The growing availability of such analytical data in scientific literature has facilitated wider adoption of this specialty chemical intermediate in research laboratories.

Market trends indicate steady demand for functionalized aromatic ketones like CAS 2228527-11-3, particularly from the pharmaceutical and agrochemical sectors. The compound's unique combination of functional groups makes it valuable for developing new active ingredients, driving interest from contract research organizations and specialty chemical suppliers. Current market analyses suggest growing opportunities for manufacturers of such high-value chemical intermediates.

From a regulatory perspective, proper handling and storage of 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one are essential, following standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate precautions should be taken when working with this compound, as with all laboratory chemicals. Researchers emphasize the importance of responsible chemical management in all applications of this material.

Future research directions for 3-methoxy-4-nitrophenyl amino ketone derivatives may explore their potential in emerging fields such as molecular electronics or as ligands in catalytic systems. The compound's modular structure offers numerous possibilities for structural modification, making it an attractive subject for structure-activity relationship studies in various applications. This aligns with broader scientific trends toward rational molecular design in chemical research.

In conclusion, 3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-one (CAS 2228527-11-3) represents an important class of functionalized aromatic ketones with wide-ranging applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features and versatile reactivity continue to make it valuable for developing new chemical entities and advanced materials, ensuring its ongoing relevance in scientific research and industrial applications.